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Compound of Interest |

Compound Name: Cyanophthalide
CAS No.: 27613-27-0
Cat. No.: B1624886

As researchers, we often treat disposal as an afterthought—a simple matter of "binning" a
reagent.[1][2] However, with Cyanophthalide (specifically the 5-isomer, CAS 82104-74-3, a
key intermediate in citalopram synthesis), disposal is not just sanitation; it is chemical
containment.[3][1][2]

The primary risk with cyanophthalides is not spontaneous instability, but induced hydrolysis.[1]
[2] The cyano group (-CN) attached to the phthalide core is stable under neutral conditions but
can liberate Hydrogen Cyanide (HCN) if exposed to strong acids or metabolic cleavage.[3][1][2]
Therefore, the disposal protocol below is designed as a self-validating system: every step is
engineered to prevent the convergence of the nitrile source with an acidic trigger.[3][1][2]

Chemical Profile & Hazard Identification

Before handling waste, verify the identity of your material.[1][2] In drug development,
"Cyanophthalide” almost exclusively refers to the 5-isomer.[3][1][2][4][5]
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Parameter Specification

5-Cyanophthalide (1-oxo-1,3-

dihydroisobenzofuran-5-carbonitrile)

Chemical Name

CAS Number 82104-74-3

Physical State White to pale yellow crystalline solid

Acute Toxicity (Oral/Dermal/Inhal.[3][1][2][5][6]

Primary Hazards . -
Cat 4), Aquatic Toxicity

o ] Hydrolysis Risk: Releases HCN upon contact
Reactivity Risk ] ] o
with strong acids or strong oxidizers.

Melting Point 201-205 °C

Strategic Disposal Protocol
Phase 1: Pre-Disposal Stabilization (The Bench Level)

e The "Dry Rule": Do not dissolve solid cyanophthalide waste in solvents "just to get rid of it."
Keep it in its solid state. Solubilization increases the surface area for potential reactions and
increases the volume of hazardous waste.[1][2]

e Quench Verification: If the cyanophthalide was part of a reaction mixture (e.g., Grignard
reaction or reduction), ensure all reactive species are quenched before declaring it waste.[1]

[2]

o Self-Validating Step: Check the pH of any aqueous/organic mixtures.[1][2] If pH < 7,
neutralize with Sodium Bicarbonate (NaHCO:s) to pH 8-9 before binning.[1][2] This
alkaline buffer prevents HCN formation.[1][2]

Phase 2: Waste Segregation (The Critical Control Point)

You must segregate Cyanophthalide from Acidic Waste Streams.[1][2]
e Incompatible: Sulfuric acid, Hydrochloric acid, Nitric acid.

o Compatible: Neutral organic solids, basic organic solids.
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Phase 3: Packaging & Labeling

e Primary Containment: Place the solid waste into a clear, sealable polyethylene bag (min 2
mil thickness) or a wide-mouth HDPE jar.[1][2]

o Secondary Containment: Place the primary container inside a secondary amber bag or box
to protect from light and physical puncture.[1][2]

e Labeling: Do not just write "Organic Waste." Use the following nomenclature to alert
downstream handlers:

CONTAINS: 5-CYANOPHTHALIDE (NITRILE) TOXIC SOLID DO NOT MIX WITH ACIDS[3]
[2]

Phase 4: Final Disposal Stream

o Preferred Method:High-Temperature Incineration.[3][1][2]

o Why? The nitrile bond (C=N) is robust.[1][2] Chemical treatment (bleach oxidation) is
effective for free cyanide salts (CN™) but often inefficient for organic nitriles (R-CN) like
cyanophthalide.[3][1][2] Incineration at >1000°C ensures complete thermal destruction of
the organic backbone and the cyano group.[1][2]

¢ Waste Code: Consult your local EHS officer.[1] In the US, organic nitriles often fall under
RCRA P-list (acutely hazardous) or U-list depending on specificity.[3][1][2] Since 5-
Cyanophthalide is not explicitly P-listed by name, it typically defaults to a characteristic
waste or general organic toxic waste stream.[3][1][2] Treat it as P-listed for safety margins.

Decision Logic: The Disposal Workflow

The following diagram illustrates the decision matrix for disposing of Cyanophthalide and its
reaction mixtures.
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START: Waste Generation
(Cyanophthalide)

Safety Protocol

Is the waste Solid or Liquid? Acidic (pH < 7)

Solid Liquid

Neutralize with NaHCO3

}

T

Solid Pure Substance Reaction Mixture / Solution - .
. : until pH 8-9

CRITICAL STEP:
Check pH

Double Bag (Polyethylene)
Label: 'TOXIC SOLID - NITRILE'

Neutral/Basic (pH >=7)

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for Cyanophthalide waste processing. Note the critical pH check
loop for liquid waste to prevent HCN evolution.
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Emergency Procedures (Spill Response)

If solid Cyanophthalide is spilled in the lab:

Evacuate & Ventilate: If the spill is large (>509) or dust is airborne, evacuate the immediate
area.[1][2]

PPE Upgrade: Wear Nitrile gloves (minimum 0.11mm thickness, breakthrough time >480
min) and a P95/P100 dust mask or respirator.[1][2]

Dry Clean Up: Do NOT wet the spill initially.[1][2] Use a HEPA-filtered vacuum or carefully
sweep using a dustpan to avoid generating dust.[3][1][2]

Decontamination: Once the solid is removed, wipe the surface with a mild alkaline solution
(1% Sodium Carbonate) followed by water.[1][2] Avoid acidic cleaning agents.

References

National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.[1][2]

o Source: [Link]

PubChem. (n.d.).[1][2] Compound Summary: 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile
(5-Cyanophthalide).[3][1][2] National Library of Medicine.[1][2]

o Source: [Link][2]

Sigma-Aldrich. (2025).[1][2] Safety Data Sheet: 5-Cyanophthalide (CAS 82104-74-3).[3][1]
[21[6][71[8]

United States Environmental Protection Agency (EPA). (2024).[1][2] Defining Hazardous
Waste: Listed, Characteristic and Mixed Radiological Wastes.

o Source: [Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1624886?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.guidechem.com/encyclopedia/5-cyanophthalide-dic27702.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.benchchem.com/product/b1624886?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-cyanophthalide-dic27702.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/13289562
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.benchchem.com/product/b1624886?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-cyanophthalide-dic27702.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.echemi.com/produce/pr2210122432-1-oxo-1-3-dihydroisobenzofuran-5-carbonitrile.html
https://anantlabs.com/api-impurities-manufacturer/5-cyanophthalide
https://www.cionpharma.com/product/5-cyanophthalide/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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